Cas no 52209-61-7 (4-Nitro-3-(trifluoromethyl)phenyl isothiocyanate)

• Product Name: 4-Nitro-3-(trifluoromethyl)phenyl isothiocyanate
• CAS No: 52209-61-7
• MF: C₈H₃F₃N₂O₂S
• MW: 248.181830644608
• CID: 3157735
• PubChem ID: 11630160
• Update Time: 2025-04-21

4-Nitro-3-(trifluoromethyl)phenyl isothiocyanate Chemical and Physical Properties

Names and Identifiers

• 4-Nitro-3-(trifluoromethyl)phenyl isothiocyanate
• MFCD09878102
• FS-6419
• AKOS037653007
• SY328740
• SCHEMBL3925839
• 4-isothiocyanato-1-nitro-2-(trifluoromethyl)benzene
• 52209-61-7
• ZOYAODGOWYSYFN-UHFFFAOYSA-N

• MDL： MFCD09878102
• Inchi： 1S/C8H3F3N2O2S/c9-8(10,11)6-3-5(12-4-16)1-2-7(6)13(14)15/h1-3H
• InChI Key： ZOYAODGOWYSYFN-UHFFFAOYSA-N
• SMILES： S=C=NC1C=CC(=C(C(F)(F)F)C=1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 247.98673300Da
• Monoisotopic Mass: 247.98673300Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 322
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 90.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes